Cas no 2260936-01-2 (2-Chloro-5-methyl-4-(methylsulfonyl)pyrimidine)

• Product Name: 2-Chloro-5-methyl-4-(methylsulfonyl)pyrimidine
• CAS No: 2260936-01-2
• MF: C₆H₇ClN₂O₂S
• MW: 206.649978876114
• CID: 5462960
• Update Time: 2023-08-28

2-Chloro-5-methyl-4-(methylsulfonyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methyl-4-(methylsulfonyl)pyrimidine
• 2-chloro-5-methyl-4-methylsulfonylpyrimidine
• 2-chloro-4-methanesulfonyl-5-methylpyrimidine
• Z3464690334

• Inchi： 1S/C6H7ClN2O2S/c1-4-3-8-6(7)9-5(4)12(2,10)11/h3H,1-2H3
• InChI Key： WEVCQGDVIPHZEJ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C)C(=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 205.9916763 g/mol
• Monoisotopic Mass: 205.9916763 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 206.65
• XLogP3: 1.1
• Topological Polar Surface Area: 68.3